Cas no 152402-96-5 (4-chloro-3-methyl-2-Pyridinemethanol hydrochloride)

• Product Name: 4-chloro-3-methyl-2-Pyridinemethanol hydrochloride
• CAS No: 152402-96-5
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• CID: 1106578
• PubChem ID: 16095907
• Update Time: 2025-05-24

4-chloro-3-methyl-2-Pyridinemethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-2-Pyridinemethanol hydrochloride
• (4-chloro-3-methylpyridin-2-yl)methanolhydrochloride
• JKIGKIFWZNSOJX-UHFFFAOYSA-N
• AKOS024321066
• SB53430
• SCHEMBL6868388
• (4-CHLORO-3-METHYL-2-PYRIDINYL)METHANOL HYDROCHLORIDE
• 152402-96-5
• (4-chloro-3-methylpyridin-2-yl)methanol hydrochloride

• Inchi： 1S/C7H8ClNO.ClH/c1-5-6(8)2-3-9-7(5)4-10;/h2-3,10H,4H2,1H3;1H
• InChI Key： JKIGKIFWZNSOJX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(CO)C=1C.Cl

Computed Properties

• Exact Mass: 193.0061193g/mol
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-chloro-3-methyl-2-Pyridinemethanol hydrochloride

4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride: A Comprehensive Overview

4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride, also known asCAS No. 152402-96-5, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The chemical structure of 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride comprises a pyridine ring with substituents at positions 2, 3, and 4. The presence of a hydroxymethyl group at position 2, a methyl group at position 3, and a chlorine atom at position 4 imparts distinct electronic and steric properties to the molecule. These features make it highly reactive in certain chemical transformations and enable its use as an intermediate in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have facilitated the efficient production of 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride. Researchers have employed catalytic asymmetric synthesis to enhance the yield and purity of this compound, which is crucial for its application in pharmaceuticals. Moreover, the use of green chemistry principles has minimized the environmental impact of its synthesis, aligning with global sustainability goals.

In terms of pharmacological applications, 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride has shown promise as a lead compound in drug discovery. Studies indicate that it exhibits modulatory effects on key enzymes and receptors involved in metabolic disorders. For instance, its ability to inhibit certain kinases makes it a potential candidate for anti-cancer therapies. Furthermore, its role as a chiral auxiliary in asymmetric catalysis has been explored, showcasing its utility in enantioselective reactions.

The physical properties of 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride are well-documented. It exists as a crystalline solid with a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent research has also focused on the stability and degradation pathways of 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride. Under acidic or basic conditions, the compound undergoes hydrolysis to yield pyridine derivatives. Understanding these transformations is essential for optimizing its storage conditions and ensuring its stability during transportation.

In conclusion, 4-Chloro-3-Methyl-2-Pyridinemethanol Hydrochloride, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. Its role as an intermediate in drug development and material science underscores its importance in advancing scientific innovation. As research continues to uncover new facets of this compound, it is poised to contribute significantly to various industries in the coming years.